Cas no 1126794-98-6 (9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide)

9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide structure
1126794-98-6 structure
Product Name:9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide
CAS No:1126794-98-6
MF:C16H22BrNO
MW:324.255983829498
CID:2136260
Update Time:2023-08-03

9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-3-oxo-9-(phenylmethyl)-9-Azoniabicyclo[3.3.1]nonane bromide
    • 9-Benzyl-9-methyl-9-azoniabicyclo[3.3.1]nonan-3-one;bromide
    • Inchi: 1S/C16H22NO.BrH/c1-17(12-13-6-3-2-4-7-13)14-8-5-9-15(17)11-16(18)10-14;/h2-4,6-7,14-15H,5,8-12H2,1H3;1H/q+1;/p-1
    • InChI Key: GBXZEHSIPHEDSX-UHFFFAOYSA-M
    • SMILES: [Br-].O=C1CC2CCCC(C1)[N+]2(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 323.088
  • Monoisotopic Mass: 323.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
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